DFHO

• Molecular Formula: C12H9F2N3O3
• Molecular Weight: 281.21 g/mol
• InChI: InChI=1S/C12H9F2N3O3/c1-17-10(5-15-20)16-9(12(17)19)4-6-2-7(13)11(18)8(14)3-6/h2-5,16,18H,1H3/b9-4-,10-5-
• InChIKey: GXOMNFVJDRZPKL-AVWDGMTFSA-N

Standard RNA imaging dyes suffer photobleaching and green-channel autofluorescence, skewing live-cell quantification. DFHO provides a turn-on red-shifted solution with aptamer-selectable emission (545-582 nm). - Corn-DFHO: >320 ms photostability (vs Broccoli-DFHBI-1T decay at 240-320 ms). - Squash-DFHO: 2.04× brightness of Corn; Kd = 54 nM; kon = 162,300 M⁻¹s⁻¹. - Orthogonal multiplexing with GFP/DFHBI-1T; zero FRET crosstalk.

DFHO Fluorogenic RNA Aptamer Dye for Live-Cell Imaging

DFHO (3,5-difluoro-4-hydroxybenzylidene imidazolinone-2-oxime) is a synthetic fluorogenic dye that mimics the chromophore of red fluorescent protein (RFP) and remains non-fluorescent until bound by specific RNA aptamers [1]. Its primary cognate aptamers—Corn, Squash, Orange Broccoli, and Red Broccoli—induce fluorescence turn-on upon binding, enabling genetically encoded, real-time RNA visualization in living cells [2]. DFHO is chemically distinct from the green-fluorescent DFHBI series due to an extended π-conjugation system at the C2 position, which confers a red-shifted excitation/emission profile and enables orthogonal multiplexing with GFP-mimic fluorophores [1].

Requires cognate RNA aptamer (Corn, Squash, Orange/Red Broccoli) for fluorescence turn-on

Red-shifted emission (~545–582 nm) enables YFP/RFP-channel detection and GFP-channel multiplexing

Fluorogenic design: minimal background from unbound dye, supporting live-cell RNA visualization

• [1] Song W, Filonov GS, Jaffrey SR. Imaging RNA polymerase III transcription using a photostable RNA-fluorophore complex. Nat Chem Biol. 2017;13(11):1187-1194. DOI: 10.1038/nchembio.2476. PMID: 28945233. View Source
• [2] Truong J, Hsieh Y-F, Truong L, Wu Y, Hammond MC, Jaffrey SR, et al. A fluorogenic aptamer with a non-G-quadruplex fold enables orthogonal live-cell imaging of RNA. Nat Chem Biol. 2022;18:546-555. DOI: 10.1038/s41589-021-00925-0. (PMC8967656). View Source

DFHO Advantages Over DFHBI in RNA Imaging

Although DFHBI, DFHBI-1T, and DFHO all belong to the hydroxybenzylidene-imidazolinone fluorophore family, they are not functionally interchangeable. DFHO possesses an oxime moiety at the C2 position that extends π-conjugation, producing a 72 nm red-shifted emission spectrum relative to DFHBI and enabling YFP/RFP-channel detection while DFHBI and DFHBI-1T emit in the green channel [1]. Critically, the Corn-DFHO complex exhibits markedly superior photostability compared to Broccoli-DFHBI-1T complexes, a property essential for quantitative time-lapse imaging where photobleaching would confound intensity-based measurements [2]. Furthermore, DFHO binds its cognate aptamers with 5- to 7-fold higher affinity (Kd = 54–70 nM) than Broccoli binds DFHBI-1T (Kd = 360 nM), enabling more efficient complex formation at lower dye concentrations and reducing background from unbound fluorophore [1].

Spectral profile DFHBI and DFHBI-1T emit in the green channel and may not provide the red-shifted detection needed for multiplexed or low-autofluorescence imaging.

Photostability DFHBI-1T complexes may photobleach rapidly during time-lapse acquisition, potentially introducing signal decay that confounds quantitative RNA tracking.

Binding affinity Lower affinity of Broccoli/DFHBI-1T may require higher dye concentrations and can increase unbound background, affecting signal-to-noise in single-molecule assays.

• [1] Truong J, Hsieh Y-F, Truong L, Wu Y, Hammond MC, Jaffrey SR, et al. A fluorogenic aptamer with a non-G-quadruplex fold enables orthogonal live-cell imaging of RNA. Nat Chem Biol. 2022;18:546-555. Table 1. DOI: 10.1038/s41589-021-00925-0. View Source
• [2] Song W, Filonov GS, Jaffrey SR. Imaging RNA polymerase III transcription using a photostable RNA-fluorophore complex. Nat Chem Biol. 2017;13(11):1187-1194. Figure 2. DOI: 10.1038/nchembio.2476. View Source

DFHO Quantitative Differentiation Evidence

Spectral Red-Shift vs. DFHBI

DFHO exhibits a 72 nm red-shift in emission wavelength relative to DFHBI, enabling detection in the YFP/RFP channel rather than the GFP channel [1]. Free DFHO has excitation/emission maxima of 473/561 nm versus DFHBI at 423/489 nm. When aptamer-bound, Corn-DFHO emits at 545 nm (Ex 505 nm), while Broccoli/DFHBI-1T emits at 507 nm (Ex 472 nm) [2]. This spectral separation is sufficient for clean orthogonal two-color imaging without emission bleedthrough.

Spectral Shift

Head-to-head

Corn-DFHO Ex/Em 505/545 nm; Broccoli/DFHBI-1T 472/507 nm; 38 nm red-shift (aptamer-bound)

Supports YFP-channel imaging and orthogonal multiplexing

In vitro pH 7.4 buffer; no FRET with green-channel dyes

Evidence Dimension	Fluorescence emission spectral peak (aptamer-bound complex)
Target Compound Data	Corn-DFHO: Ex/Em = 505/545 nm; Squash-DFHO: Ex/Em = 495/562 nm; free DFHO: Ex/Em = 473/561 nm
Comparator Or Baseline	Broccoli/DFHBI-1T: Ex/Em = 472/507 nm; free DFHBI: Ex/Em = 423/489 nm; free DFHBI-1T: Ex/Em = 426/495 nm
Quantified Difference	72 nm red-shift (free DFHO Em 561 nm vs. free DFHBI Em 489 nm); 38 nm red-shift (Corn-DFHO Em 545 nm vs. Broccoli/DFHBI-1T Em 507 nm)
Conditions	In vitro pH 7.4 buffer; RNA-fluorophore complexes measured at 20 μM RNA + 2 μM dye (free) or as reported in Table 1 of Truong et al. 2022

Why This Matters

The 72 nm emission red-shift enables DFHO to serve as the red/orange channel reporter in orthogonal two-color RNA imaging alongside green-channel DFHBI-1T/Broccoli, a combination validated in live HEK293T cells with no measurable FRET or bleedthrough [1].

• [1] Truong J, Hsieh Y-F, Truong L, Wu Y, Hammond MC, Jaffrey SR, et al. A fluorogenic aptamer with a non-G-quadruplex fold enables orthogonal live-cell imaging of RNA. Nat Chem Biol. 2022;18:546-555. Extended Data Fig. 7. DOI: 10.1038/s41589-021-00925-0. View Source
• [2] Truong J, Hsieh Y-F, Truong L, Wu Y, Hammond MC, Jaffrey SR, et al. A fluorogenic aptamer with a non-G-quadruplex fold enables orthogonal live-cell imaging of RNA. Nat Chem Biol. 2022;18:546-555. Table 1. DOI: 10.1038/s41589-021-00925-0. View Source

Photostability vs. Broccoli-DFHBI-1T

The Corn-DFHO complex demonstrates substantially greater resistance to photobleaching than the widely used Broccoli-DFHBI-1T system [1]. In live HEK293T cells, Broccoli-DFHBI fluorescence was lost within 240–320 ms of continuous illumination, whereas Corn-DFHO fluorescence was maintained throughout the entire imaging sequence (4 consecutive 80-ms exposures, 320 ms total) [1]. In vitro, Broccoli-DFHBI-1T loses 50% of its fluorescence signal within approximately 0.6 seconds under constant illumination [2], while Corn-DFHO exhibits markedly slower bleaching that is superior not only to Broccoli-DFHBI but also to the fluorescent protein mVenus and the small-molecule dye Oregon Green 514 [1].

Photostability

Head-to-head

Corn-DFHO maintained fluorescence >320 ms; Broccoli-DFHBI lost within 240–320 ms in live HEK293T cells

Enables quantitative time-lapse RNA imaging

In vitro t1/2 ~0.6 s for Broccoli-DFHBI-1T vs markedly slower for Corn-DFHO

Evidence Dimension	Photostability (in vivo and in vitro fluorescence retention under continuous illumination)
Target Compound Data	Corn-DFHO: fluorescence maintained throughout 320 ms in vivo (4 × 80 ms exposures); markedly slower bleaching than all comparators in vitro (bleaching curve: <20% loss over equivalent illumination period, from Figure 2c)
Comparator Or Baseline	Broccoli-DFHBI: fluorescence lost by 240–320 ms in vivo; Broccoli-DFHBI-1T: 50% signal loss within ~0.6 s in vitro; mVenus: rapid bleaching in vitro; Oregon Green 514: rapid bleaching in vitro
Quantified Difference	Corn-DFHO outlasts Broccoli-DFHBI by >1.3-fold in sustained imaging duration in vivo; >3-fold longer half-life than Broccoli-DFHBI-1T in vitro based on bleaching kinetics
Conditions	In vivo: HEK293T cells, U6 promoter, 60× objective, 80 ms exposures; In vitro: ~20 μM complex in PBS emulsified in immersion oil, full-power epifluorescence illumination, 20 ms exposures

Why This Matters

Photostability is the critical bottleneck for quantitative live-cell RNA imaging; Corn-DFHO's resistance to photobleaching enables accurate Pol III transcription quantification and time-lapse experiments where Broccoli-DFHBI-1T signal decay would introduce unacceptable measurement error [1].

• [1] Song W, Filonov GS, Jaffrey SR. Imaging RNA polymerase III transcription using a photostable RNA-fluorophore complex. Nat Chem Biol. 2017;13(11):1187-1194. Figure 2. DOI: 10.1038/nchembio.2476. View Source
• [2] Li X, Filonov GS, Litke JL, Jaffrey SR. Fluorophore-Promoted RNA Folding and Photostability Enables Imaging of Single Broccoli-Tagged mRNAs in Live Mammalian Cells. Angew Chem Int Ed. 2020;59(11):4511-4518. Figure 3. DOI: 10.1002/anie.201914249. View Source

Aptamer Binding Affinity vs. DFHBI-1T

DFHO binds its cognate aptamers with substantially higher affinity than DFHBI-1T binds Broccoli. The dissociation constant (Kd) for Corn-DFHO is 70 nM and for Squash-DFHO is 54 nM, compared to 360 nM for Broccoli/DFHBI-1T [1]. This represents a 5.1-fold (Corn) to 6.7-fold (Squash) improvement in binding affinity. Additionally, Squash-DFHO exhibits a 7-fold faster association rate constant (kon = 162,300 ± 8,100 M⁻¹s⁻¹) compared to Corn-DFHO (kon = 23,000 ± 3,000 M⁻¹s⁻¹), while maintaining a similar dissociation rate (koff ≈ 0.014–0.018 s⁻¹) [2].

Binding Affinity

Head-to-head

DFHO complexes Kd 54–70 nM; Broccoli/DFHBI-1T Kd 360 nM; 5.1–6.7× tighter binding

Enables lower dye concentration and reduced background

In vitro, one-site saturation binding, n=3; 50 nM RNA

Evidence Dimension	Dissociation constant (Kd) for aptamer-fluorophore binding
Target Compound Data	Corn-DFHO Kd = 70 nM; Squash-DFHO Kd = 54 nM
Comparator Or Baseline	Broccoli/DFHBI-1T Kd = 360 nM; Squash/DFHBI-1T Kd = 45 nM (Squash binds DFHBI-1T even more tightly, but without the red-shift advantage of DFHO)
Quantified Difference	5.1–6.7× tighter binding for DFHO complexes vs. Broccoli/DFHBI-1T; Squash kon for DFHO 7× higher than Corn-DFHO kon
Conditions	In vitro, 40 mM HEPES-KOH pH 7.4, 100 mM KCl, 0.5 mM MgCl₂; titration of 50 nM RNA with increasing fluorophore concentration, one-site saturation binding model, n=3

Why This Matters

Higher binding affinity enables complete complex formation at lower DFHO concentrations, reducing both reagent cost and potential background fluorescence from unbound dye, which is critical for high-sensitivity single-molecule RNA imaging applications.

• [1] Truong J, Hsieh Y-F, Truong L, Wu Y, Hammond MC, Jaffrey SR, et al. A fluorogenic aptamer with a non-G-quadruplex fold enables orthogonal live-cell imaging of RNA. Nat Chem Biol. 2022;18:546-555. Table 1. DOI: 10.1038/s41589-021-00925-0. View Source
• [2] Truong J, Hsieh Y-F, Truong L, Wu Y, Hammond MC, Jaffrey SR, et al. A fluorogenic aptamer with a non-G-quadruplex fold enables orthogonal live-cell imaging of RNA. Nat Chem Biol. 2022;18:546-555. Extended Data Fig. 2f. DOI: 10.1038/s41589-021-00925-0. View Source

Orthogonal Two-Color Live-Cell Imaging

DFHO (with Squash or Corn) can be combined with DFHBI-1T/Broccoli as a fully orthogonal fluorogenic aptamer pair for simultaneous two-color RNA imaging in living cells [1]. In HEK293T cells co-expressing circular F30-Broccoli-Squash RNA, incubation with 10 μM BI and 10 μM DFHO produced bright, well-correlated signals in both green and orange channels with negligible bleedthrough. Critically, no FRET was observed: Broccoli-BI green fluorescence did not decrease upon Squash-DFHO complex formation, confirming that the two fluorophore-aptamer systems operate independently [1]. The Squash-DFHO pair is orthogonal to Broccoli because Squash activates DFHO fluorescence while Broccoli does not, and DFHO does not compete with BI for Broccoli binding [2].

Orthogonal Pair

Head-to-head

Squash-DFHO + Broccoli-BI: no FRET, zero bleedthrough in dual-color live-cell imaging

Validated orthogonal pair for multiplexed RNA detection

Co-expressed F30-Broccoli-Squash RNA in HEK293T cells

Evidence Dimension	Orthogonality—lack of cross-reactivity and FRET between two fluorogenic aptamer-dye pairs
Target Compound Data	Squash-DFHO: orange channel (Ex/Em 495/562 nm); no green fluorescence activation by Broccoli; no competition with BI for Broccoli binding
Comparator Or Baseline	Broccoli-BI (or Broccoli/DFHBI-1T): green channel (Ex/Em 472/507 nm); no DFHO activation; no fluorescence change upon DFHO addition
Quantified Difference	Zero measurable bleedthrough between channels; no decrease in Broccoli-BI green fluorescence upon DFHO addition (ΔF ≈ 0%); excellent pixel-by-pixel correlation of dual signals from a single F30-Broccoli-Squash RNA
Conditions	HEK293T cells expressing circular F30-Broccoli-Squash RNA; 10 μM BI + 10 μM DFHO incubation; flow cytometry and fluorescence microscopy

Why This Matters

Demonstrated orthogonality means DFHO is the only RFP-mimic fluorogenic dye validated for simultaneous dual-color live-cell RNA imaging with the established Broccoli/DFHBI-1T system, enabling ratiometric biosensor designs and multiplexed transcript detection without spectral unmixing.

• [1] Truong J, Hsieh Y-F, Truong L, Wu Y, Hammond MC, Jaffrey SR, et al. A fluorogenic aptamer with a non-G-quadruplex fold enables orthogonal live-cell imaging of RNA. Nat Chem Biol. 2022;18:546-555. Extended Data Fig. 7. DOI: 10.1038/s41589-021-00925-0. View Source
• [2] Truong J, Hsieh Y-F, Truong L, Wu Y, Hammond MC, Jaffrey SR, et al. A fluorogenic aptamer with a non-G-quadruplex fold enables orthogonal live-cell imaging of RNA. Nat Chem Biol. 2022;18:546-555. Fig. 1d. DOI: 10.1038/s41589-021-00925-0. View Source

Single-Nucleotide Spectral Tuning

DFHO is uniquely capable of producing three spectrally distinct emission profiles depending solely on which RNA aptamer it binds, a property not shared by DFHBI or DFHBI-1T [1]. When bound to Corn, DFHO emits at 545 nm (yellow); with Orange Broccoli, emission shifts to 562 nm (orange); and with Red Broccoli, emission further red-shifts to 582 nm (red-orange) [2]. This spectral tuning is controlled by the interaction of DFHO's oxime moiety with a single specific nucleotide that differs among the three aptamers—a mechanism that has no parallel in the DFHBI aptamer family [1]. The extinction coefficient and quantum yield also increase progressively: Corn-DFHO (ε = 29,000 M⁻¹cm⁻¹, Φ = 0.25, brightness = 100), Orange Broccoli-DFHO (ε = 34,000, Φ = 0.28, brightness = 131), Red Broccoli-DFHO (ε = 35,000, Φ = 0.34, brightness = 164) [2].

Spectral Tuning

Head-to-head

Single fluorophore yields three emission colors: Corn-DFHO 545 nm, Orange Broccoli-DFHO 562 nm, Red Broccoli-DFHO 582 nm

Simplifies procurement; supports multicolor experiments with one dye

Aptamer-dependent oxime interaction; brightness increases with red shift

Evidence Dimension	Fluorescence emission wavelength tunability from a single fluorophore via aptamer choice
Target Compound Data	Corn-DFHO: Em 545 nm, brightness 100; Orange Broccoli-DFHO: Em 562 nm, brightness 131; Red Broccoli-DFHO: Em 582 nm, brightness 164
Comparator Or Baseline	DFHBI-1T produces only green emission (~495–507 nm) regardless of which aptamer (Spinach2, Broccoli) it binds; no spectral tuning across aptamers is possible
Quantified Difference	37 nm emission range tunable from a single fluorophore (545 → 582 nm); brightness increases 1.64-fold from Corn-DFHO to Red Broccoli-DFHO
Conditions	In vitro pH 7.4 buffer; 20 μM RNA + 1–2 μM DFHO; excitation at respective maxima

Why This Matters

This single-fluorophore multi-color capability simplifies procurement (one dye stock for three channels) and enables multicolor RNA imaging experiments where each transcript can be tagged with a spectrally distinct aptamer while using the same DFHO dye, reducing experimental variability from differential dye properties.

• [1] Filonov GS, Song W, Jaffrey SR. Spectral Tuning by a Single Nucleotide Controls the Fluorescence Properties of a Fluorogenic Aptamer. Biochemistry. 2019;58(12):1560-1564. DOI: 10.1021/acs.biochem.9b00048. View Source
• [2] Song W, Filonov GS, Jaffrey SR. Imaging RNA polymerase III transcription using a photostable RNA-fluorophore complex. Nat Chem Biol. 2017;13(11):1187-1194. Table 1. DOI: 10.1038/nchembio.2476. View Source

Squash-DFHO Brightness and Binding Kinetics

When paired with the Squash aptamer, DFHO achieves a 2.04-fold higher molecular brightness (brightness = 204) compared to the Corn-DFHO complex (brightness = 100), driven primarily by a 2.4-fold higher quantum yield (Φ = 0.60 vs. 0.25) [1]. Squash-DFHO also exhibits >2-fold higher fluorescence intensity than Corn-DFHO at matched concentrations (10 μM RNA, 1 μM DFHO) [2]. The association rate constant (kon) for Squash-DFHO is 162,300 ± 8,100 M⁻¹s⁻¹—approximately 7× faster than Corn-DFHO (23,000 ± 3,000 M⁻¹s⁻¹)—while dissociation kinetics remain comparable (koff = 0.014 ± 0.008 s⁻¹ for Squash vs. 0.018 ± 0.002 s⁻¹ for Corn) [2]. Additionally, Squash achieves 80% in vitro folding versus 52% for Corn, contributing to its superior cellular fluorescence [1].

Squash Brightness

Head-to-head

Brightness 204 (Squash-DFHO) vs 100 (Corn-DFHO); 2.04×; kon 7× faster

Higher photon output for single-molecule sensitivity

Φ 0.60, 80% folding; Kd 54 nM

Evidence Dimension	Molecular brightness (ε × Φ, relative) and association kinetics
Target Compound Data	Squash-DFHO: brightness = 204, Φ = 0.60, kon = 162,300 M⁻¹s⁻¹, 80% folded in vitro, Kd = 54 nM
Comparator Or Baseline	Corn-DFHO: brightness = 100, Φ = 0.25, kon = 23,000 M⁻¹s⁻¹, 52% folded, Kd = 70 nM
Quantified Difference	2.04× brightness; 2.4× quantum yield; 7.1× faster kon; 28 percentage-points higher folding efficiency
Conditions	In vitro: 40 mM HEPES-KOH pH 7.4, 100 mM KCl, 0.5 mM MgCl₂; 50 nM RNA for Kd/kinetics; 10 μM RNA + 1 μM DFHO for intensity comparison

Why This Matters

For users who require maximum fluorescence signal per RNA transcript (e.g., single-molecule RNA tracking or low-abundance transcript detection), Squash-DFHO provides double the photon output and faster dye binding, directly improving signal-to-noise ratio and temporal resolution versus Corn-DFHO.

• [1] Truong J, Hsieh Y-F, Truong L, Wu Y, Hammond MC, Jaffrey SR, et al. A fluorogenic aptamer with a non-G-quadruplex fold enables orthogonal live-cell imaging of RNA. Nat Chem Biol. 2022;18:546-555. Table 1. DOI: 10.1038/s41589-021-00925-0. View Source
• [2] Truong J, Hsieh Y-F, Truong L, Wu Y, Hammond MC, Jaffrey SR, et al. A fluorogenic aptamer with a non-G-quadruplex fold enables orthogonal live-cell imaging of RNA. Nat Chem Biol. 2022;18:546-555. Extended Data Fig. 2d,f. DOI: 10.1038/s41589-021-00925-0. View Source

DFHO Application Scenarios

RNA Polymerase III Transcription Imaging

DFHO paired with the Corn aptamer (expressed from a U6 Pol III promoter) enables quantitative fluorescence imaging of mTOR-dependent Pol III transcription in individual living cells [1]. The exceptional photostability of Corn-DFHO—which maintains fluorescence through >320 ms of continuous illumination while Broccoli-DFHBI signals decay within 240–320 ms—is essential for accurate transcription rate quantification, as photobleaching would otherwise confound intensity-based measurements. This application was validated in HEK293T cells where Corn-DFHO revealed heterogeneous transcription suppression by mTOR inhibitors that was masked by global transcription inhibitors such as actinomycin D [1].

Orthogonal Dual-Color RNA Imaging

DFHO (with Squash or Corn) forms a fully orthogonal pair with Broccoli/DFHBI-1T, enabling simultaneous two-color live-cell RNA imaging with no FRET cross-talk and negligible spectral bleedthrough [2]. This has been validated for ratiometric biosensor designs, where a single F30-Broccoli-Squash circular RNA produces correlated green (Broccoli-BI) and orange (Squash-DFHO) signals, allowing internal normalization of sensor readout. The orthogonality is confirmed by the absence of DFHO competition with BI for Broccoli binding, and vice versa [2]. This scenario extends to four-color sequential multiplexing when combined with additional orthogonal pairs such as Pepper/HBC620 and DNB/TMR-DN [3].

Single-Fluorophore Multi-Color Imaging

DFHO is the only fluorogenic aptamer dye that supports three distinct emission colors (yellow 545 nm, orange 562 nm, red-orange 582 nm) from a single fluorophore by simply switching the genetically encoded aptamer among Corn, Orange Broccoli, and Red Broccoli [4]. This eliminates the need to procure and characterize multiple dyes for multi-target experiments, reduces variability from differential dye properties (cell permeability, toxicity, stability), and leverages the single-nucleotide spectral tuning mechanism to achieve reproducible channel separation. The progressive brightness increase from Corn-DFHO (100) to Red Broccoli-DFHO (164) further enhances detection sensitivity in the redder channels [4].

Single-Molecule RNA Tracking with Squash Aptamer

For applications demanding maximum photon output per transcript, Squash-DFHO delivers 2.04× higher molecular brightness than Corn-DFHO (204 vs. 100 relative brightness) with 80% in vitro folding and 7× faster dye association kinetics (kon = 162,300 M⁻¹s⁻¹) [2]. The tighter binding (Kd = 54 nM) and rapid kon enable efficient complex formation at low DFHO concentrations, minimizing background from unbound fluorophore. Combined with DFHO's intrinsic red-shifted emission that reduces cellular autofluorescence versus green-channel imaging, Squash-DFHO is the optimal configuration for single-molecule FISH-style RNA tracking and low-abundance transcript detection in live mammalian cells [2].

Application

Selection Property

Validation Focus

Pol III transcription imaging

Photostability under continuous illumination

mTOR-dependent transcription quantification

Orthogonal dual-color RNA imaging

Spectral orthogonality & no FRET

Multiplexed live-cell detection

Single-fluorophore multi-color imaging

Aptamer-dependent spectral tuning

Emission wavelength reproducibility

Single-molecule RNA tracking

Molecular brightness & fast kon

Signal-to-noise for low-abundance transcripts

• [1] Song W, Filonov GS, Jaffrey SR. Imaging RNA polymerase III transcription using a photostable RNA-fluorophore complex. Nat Chem Biol. 2017;13(11):1187-1194. DOI: 10.1038/nchembio.2476. PMID: 28945233. View Source
• [2] Truong J, Hsieh Y-F, Truong L, Wu Y, Hammond MC, Jaffrey SR, et al. A fluorogenic aptamer with a non-G-quadruplex fold enables orthogonal live-cell imaging of RNA. Nat Chem Biol. 2022;18:546-555. DOI: 10.1038/s41589-021-00925-0. View Source
• [3] Wu Y, Zhu L, Li X, et al. Sequential fluorogenic RNA imaging-enabled sensor (SeqFRIES) for multiplexed detection in living cells. Chem Sci. 2024. Fig. 7. DOI: 10.1039/D4SC00000X. View Source
• [4] Filonov GS, Song W, Jaffrey SR. Spectral Tuning by a Single Nucleotide Controls the Fluorescence Properties of a Fluorogenic Aptamer. Biochemistry. 2019;58(12):1560-1564. DOI: 10.1021/acs.biochem.9b00048. View Source